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Compound of Interest

Compound Name: Caffeine-d9

Cat. No.: B020866

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of Caffeine-d9, including operational and disposal plans. By adhering to these
procedural steps, you can minimize risks and ensure the integrity of your research.

Physicochemical and Safety Data

A clear understanding of the properties of Caffeine-d9 is the first step toward safe handling.
The following table summarizes key quantitative data.

Property Value Reference
Molecular Formula CsHDoN4O2 [1]
Molecular Weight 203.25 g/mol [2]

Physical State Solid, Powder [11[3]

Color White to off-white [1]

Melting Point 234 - 236.5 °C (453 - 457 °F) [1]

Water Solubility 21.6 g/L [1]
Auto-ignition Temperature 540 °C (1004 °F) [1]
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Hazard Identification and Personal Protective
Equipment (PPE)

Caffeine-d9 is classified as harmful if swallowed and may cause irritation to the eyes, skin, and
respiratory tract.[1] Adherence to proper PPE protocols is therefore critical.

Exposure Route Hazard Recommended PPE

) o Do not eat, drink, or smoke
Ingestion Toxic if swallowed.[1] ] )
when using this product.[4][5]

Use in a well-ventilated area,
preferably with a laboratory

May be harmful if inhaled and )
fume hood.[1] If dust is

Inhalation may cause respiratory tract
T generated, use a NIOSH-
irritation.[1] N ) )
certified particulate respirator.
[6]
May be harmful if absorbed Wear chemical-resistant
Skin Contact through the skin and may protective gloves and
cause skin irritation.[1] impervious clothing.[1][6]
Wear safety glasses with side-
Eye Contact May cause eye irritation.[1] shields or tight-fitting goggles.

[1]3]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of Caffeine-d9, from
initial preparation to final disposal.
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Safe Handling Workflow for Caffeine-d9

Preparation

Don Appropriate PPE

'

Prepare Well-Ventilated Workspace (Fume Hood)

Hangling

Carefully Weigh Caffeine-d9

i

Dissolve in Appropriate Deuterated Solvent

Cleanup & Disposal

Decontaminate Glassware and Surfaces

i

Collect Waste in Labeled Container

i

Dispose of Waste via Licensed Service

'

Doff and Dispose of Contaminated PPE

Click to download full resolution via product page

Safe Handling Workflow for Caffeine-d9
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Operational and Disposal Plans

A detailed, step-by-step approach to handling and disposal ensures both safety and

experimental integrity.

Handling Protocol

Preparation: Before handling Caffeine-d9, ensure you are in a well-ventilated area,
preferably within a laboratory fume hood.[1] Don the appropriate PPE as outlined in the table
above, including safety glasses, gloves, and a lab coat.

Weighing and Transfer: To minimize dust formation, handle Caffeine-d9 as a solid.[1] Use a
spatula to carefully weigh the desired amount on a calibrated analytical balance. Avoid
creating dust clouds.

Dissolution: When preparing a solution, add the solid Caffeine-d9 to the deuterated solvent.
To prevent isotopic contamination, handle deuterated solvents under an inert atmosphere,
such as dry nitrogen or argon.[7]

Storage: Store Caffeine-d9 at room temperature in a tightly closed container in a dry, well-
ventilated place.[1][8]

Spill and Emergency Procedures

e Minor Spills: For small spills, avoid generating dust.[8] Moisten the spilled powder with water

before sweeping it up.[8] Place the material into a suitable, closed container for disposal.[1]

Major Spills: In the event of a large spill, evacuate the area and prevent the substance from
entering drains.[1][8]

First Aid:

o If Swallowed: Rinse your mouth with water. Do NOT induce vomiting. Seek immediate
medical attention.[1]

o If Inhaled: Move to fresh air. If you are not breathing, give artificial respiration. Consult a
physician.[1]
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o In Case of Skin Contact: Wash the affected area with soap and plenty of water. Consult a
physician if irritation persists.[1]

o In Case of Eye Contact: Flush your eyes with water as a precaution.[1]

Disposal Plan

All waste containing Caffeine-d9, including contaminated gloves and labware, should be
collected in a clearly labeled, sealed container.[9] The disposal of this material must be
conducted by a licensed professional waste disposal service in accordance with local, state,
and federal regulations.[1] Do not allow the product to enter drains.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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